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Compound of Interest

Compound Name: Dienogest-13C2,15N

Cat. No.: B15524069 Get Quote

For Immediate Reference: Treat Dienogest-13C2,15N as a hazardous chemical waste. Do not

dispose of it in standard laboratory trash or down the drain. The stable isotope labeling does

not alter the chemical hazards of the parent compound, Dienogest. All handling and disposal

procedures should be based on the hazardous properties of Dienogest.

Hazard Identification and Safety Precautions
Dienogest is a synthetic progestin with several documented hazards that dictate its handling

and disposal requirements. It is classified as:

Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to

breast-fed children[1][2][3].

Carcinogenicity: Suspected of causing cancer[1][2][3].

Mutagenicity: Suspected of causing genetic defects[1].

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[1].

Irritant: Causes skin and serious eye irritation[1].

Due to these hazards, appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, must be worn at all times when handling Dienogest-13C2,15N
and its waste.
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Segregation and Collection of Dienogest-13C2,15N
Waste
Proper segregation is the first critical step in the disposal process. Improperly mixed waste

streams can pose safety risks and lead to costly disposal procedures.

Waste Classification: Dienogest-13C2,15N is a stable isotope-labeled compound. Unlike

radioactive isotopes, stable isotopes do not pose a radiation hazard. Therefore, the waste is

classified based on its chemical properties as hazardous pharmaceutical waste[4][5].

Solid Waste:

Collect all contaminated solid materials, such as unused Dienogest-13C2,15N powder,

contaminated personal protective equipment (gloves, etc.), weigh boats, and pipette tips,

in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material and have a secure, sealable lid.

Liquid Waste:

Solutions containing Dienogest-13C2,15N should be collected in a separate, leak-proof

hazardous waste container designated for liquid chemical waste.

Do not mix this waste with other solvent streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with Dienogest-13C2,15N must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof[6].

Labeling and Storage of Waste Containers
Accurate labeling and proper storage are essential for safety and regulatory compliance.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "Dienogest-13C2,15N". List all constituents and their

approximate concentrations.
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Storage: Store the sealed waste containers in a designated satellite accumulation area

within the laboratory. This area should be secure and away from general laboratory traffic.

Disposal Procedures
The final disposal of Dienogest-13C2,15N waste must be handled by trained professionals in

accordance with local, state, and federal regulations.

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Licensed Disposal Company: The EHS department will work with a licensed hazardous

waste disposal company that is equipped to handle and dispose of pharmaceutical and

chemical waste in compliance with regulations such as the Resource Conservation and

Recovery Act (RCRA)[7][8].

Do Not:

Pour any liquid waste containing Dienogest-13C2,15N down the drain. Its high aquatic

toxicity can have long-lasting detrimental effects on the environment[1].

Dispose of any solid waste contaminated with Dienogest-13C2,15N in the regular trash.

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory safety protocols for

handling hazardous chemicals and do not involve experimental methodologies.

Quantitative Data Summary
There is no quantitative data to summarize in the context of disposal procedures.

Disposal Workflow for Dienogest-13C2,15N
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Caption: Workflow for the proper segregation and disposal of Dienogest-13C2,15N waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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